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preparation and storage
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Compound Focus: Lavendustin A

CAS No.: 125697-92-9

Cat. No.: S532602

Lavendustin A: Basic Properties & Handling

For a quick reference, here are the core technical details for Lavendustin A:

Property Specification

Chemical 5-[[(2,5-Dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyllamino]-2-hydroxybenzoic
Name acid [1]

CAS Number 125697-92-9 [2] [1] [3]

Molecular C21H19NOS6 [2] [1] [3]

Formula

Molecular 381.38 g/mol [2] [1] [3]

Weight

Purity >98% [1]

Solubility Soluble to 25 mM in DMSO and to 25 mM in ethanol [1]. A solution of 100 mg/mL

(262.21 mM) in DMSO is achievable, though the DMSO must be dry as the compound
is hygroscopic [2].
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Property Specification

Storage Desiccate at -20°C [1]. It is recommended to store under nitrogen [2].

(Solid)

Storage For DMSO stock solutions: -80°C for 6 months; -20°C for 1 month (stored under
(Solution) nitrogen) [2].

Stock Solution Preparation & Storage

Q1: How do I prepare a stable stock solution of Lavendustin A?

e Recommended Solvent: Anhydrous DMSO is the preferred solvent. It is crucial to use newly
opened, dry DMSO because Lavendustin A is hygroscopic (absorbs moisture from the air), and
water can affect its stability and concentration [2].

e Concentration: A common high-concentration stock is 10-25 mM [2] [1].

¢ Procedure for Accuracy:

o Weigh the compound accurately. If the reagent is not 100% pure, account for the stated
purity in your concentration calculation [4].

o Transfer the weighed solid to a volumetric flask, which provides higher accuracy than
measuring cylinders or pipettes [4].

o Add the solvent (DMSO) to the mark on the flask to achieve the exact final volume.

o Aliquot the solution into smaller, single-use vials.

o Store the aliquots under the recommended conditions (-80°C for long-term; -20°C for short-
term) under an inert atmosphere like nitrogen to prevent degradation [2].

Q2: What are the best practices for storing Lavendustin A?

¢ Solid Form: Always desiccate the powder and store it at -20°C [1]. Storing under nitrogen is
recommended to enhance stability [2].

e Stock Solution: For DMSO stock solutions, store at -80°C for up to 6 months or -20°C for up to 1
month. Using airtight vials and minimizing freeze-thaw cycles by creating single-use aliquots is
critical for maintaining stability [2].

¢ Lab Inventory Management: Implement a First-In, First-Out (FIFO) policy and use a digital system
to track expiration dates and storage locations, ensuring proper stock rotation and reducing waste [5].

Experimental Use & Troubleshooting
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Q3: How is Lavendustin A used in experiments, and what is its mechanism of action? Lavendustin A is
a potent, cell-permeable, and ATP-competitive inhibitor of the Epidermal Growth Factor Receptor (EGFR)
tyrosine kinase, with an IC50 of 11 nM [2] [1] [3]. It is highly selective, showing no significant inhibition of
Protein Kinase A (PKA) or Protein Kinase C (PKC) at concentrations up to 100 pM [2] [1]. It also inhibits
p60c-src tyrosine kinase with an IC50 of 500 nM [1]. Its biological activities include suppression of VEGF-

induced angiogenesis [2].

The following diagram illustrates its mechanism and a typical experimental workflow:
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Q4: What should I do if my Lavendustin A solution precipitates or seems inactive?

¢ Precipitation: This can occur if the stock solution is exposed to moisture or if a highly concentrated
DMSO stock is added to an aqueous buffer. First, ensure the stock was prepared in pure, dry DMSO.
When diluting for experiments, try adding the DMSO stock slowly to the vigorously stirring aqueous
buffer to facilitate proper mixing.
e Loss of Activity: This is most often due to:
o Improper Storage: Check that the solid and solutions have been stored correctly, desiccated,
and under nitrogen if possible [2] [1].
o Repeated Freeze-Thaw Cycles: Always use fresh aliquots to avoid this.
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o Using an Expired Solution: Adhere to the recommended storage durations and label all vials
with the preparation date [5].

Q5: Are there any safety or compatibility concerns?

o Safety: Lavendustin A is labeled "For research use only" and not for human consumption [2].
Refer to the Safety Data Sheet (SDS) for specific handling and disposal instructions.

¢ In-Use Compatibility: While specific data on administration devices is not available, general best
practices for biologics suggest considering compatibility with filters, syringes, and IV tubing if used in
animal studies. Proactive testing can generate "preemptive data" to address potential handling
problems [6].

Key Takeaways for Your Support Center

e Accuracy is Paramount: Using volumetric flasks and accounting for reagent purity is fundamental
for reproducible stock solutions [4].

¢ Moisture is the Enemy: The stability of Lavendustin A is highly dependent on protecting it from
water. Use dry DMSO and store desiccated.

¢ Aliquot and Record: Creating single-use aliquots and maintaining meticulous records of preparation
dates and concentrations will prevent most common issues [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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